Cas no 6325-58-2 ( )

• Product Name: &nbsp
• CAS No: 6325-58-2
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• CID: 959533
• PubChem ID: 232961
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,4-dioxonaphthalen-2-yl)sulfanylacetic acid
• CHEMBL491218
• 2-(3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-ylthio)acetic acid
• [(3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)sulfanyl]acetic acid
• NSC-30982
• NSC30982
• SCHEMBL2599362
• BDBM50264094
• (3-methyl-1,4-dioxo-1,4-dihydro-naphthalen-2-ylsulfanyl)-acetic acid
• DTXSID20979289
• 6325-58-2
•  

• Inchi： 1S/C13H10O4S/c1-7-11(16)8-4-2-3-5-9(8)12(17)13(7)18-6-10(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： XATVOMBATOYURF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

• Exact Mass: 262.03
• Monoisotopic Mass: 262.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 464.8°C at 760 mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.653
• PSA: 71.44
• LogP: 2.15740